• CCX-777
    • Cat. No.:
    • B606561
    • CAS No.:
    • Molecular Formula:
    • C31H43N7O3S
    • Molecular Weight:
    • 593.8 g/mol
    Description
    CCX777 is a partial agonist of ACKR3 (also known as CXCR7).
  • CD161
    • Cat. No.:
    • B606564
    • CAS No.:
    • Molecular Formula:
    • C26H21N5O2
    • Molecular Weight:
    • 435.5 g/mol
    Description
    CD-161 is a potent and orally bioavailable BET inhibitor. CD-161 has excellent microsomal stability and good oral pharmacokinetics in rats and mice. Orally administered, CD-161 achieves significant antitumor act...
  • CDK2-IN-4
    • Cat. No.:
    • B606570
    • CAS No.:
    • Molecular Formula:
    • C23H18N6O2S
    • Molecular Weight:
    • 442.5 g/mol
    Description
    CDK2-IN-73 is a potent and highly selective CDK2 inhibitor.
  • CDK4-IN-1
    • Cat. No.:
    • B606571
    • CAS No.:
    • Molecular Formula:
    • C22H29ClN8
    • Molecular Weight:
    • 441.0 g/mol
    Description
    CDK4-IN-1 is a selective inhibitor of cyclin-dependent kinase 4.
  • Cdk8-IN-4
    • Cat. No.:
    • B606575
    • CAS No.:
    • Molecular Formula:
    • C20H18N4O
    • Molecular Weight:
    • 330.4 g/mol
    Description
    CDK8-IN-II is a CDK8 inhibitor.
  • Mcl1-IN-3
    • Cat. No.:
    • B606576
    • CAS No.:
    • Molecular Formula:
    • C27H22ClN3O4
    • Molecular Weight:
    • 487.9 g/mol
    Description
    CDK8-IN-III is a CDK8 inhibitor.
  • Cdk9-IN-2
    • Cat. No.:
    • B606578
    • CAS No.:
    • 1263369-28-3
    • Molecular Formula:
    • C23H25ClFN5
    • Molecular Weight:
    • 425.9 g/mol
    Description
    CDK9-IN-2, also known as CDK9 Inhibitor 2, or CDK9-In-2, is a potent and selective CDK9 inhibitor.
  • PROTAC CDK9 Degrader-1
    • Cat. No.:
    • B606579
    • CAS No.:
    • Molecular Formula:
    • C33H35N5O7
    • Molecular Weight:
    • 613.7 g/mol
    Description
    CDK9-PROTAC is a cereblon mediated proteasomal degrader of CDK9.
  • CeMMEC13
    • Cat. No.:
    • B606593
    • CAS No.:
    • Molecular Formula:
    • C19H16N2O4
    • Molecular Weight:
    • 336.3 g/mol
    Description
    CeMMEC13 is an isoquinolinone that selectively inhibits the second bromodomain of TAF1 (IC50 = 2.1 µM). It does not bind to bromodomains of BRD4, BRD9, or CREBBP. CeMMEC13 synergizes with (+)-JQ1 to inhibit the ...
  • Centmitor-1
    • Cat. No.:
    • B606596
    • CAS No.:
    • 331749-88-3
    • Molecular Formula:
    • C22H16BrN3O3
    • Molecular Weight:
    • 450.3 g/mol
    Description
    Centmitor-1 is a novel inducer of mitotic arrest, modulating microtubule plus-ends and reduced microtubule dynamics.
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